Cas no 1158792-37-0 (N-[(furan-2-yl)methyl]cyclopropanamine hydrochloride)

• Product Name: N-[(furan-2-yl)methyl]cyclopropanamine hydrochloride
• CAS No: 1158792-37-0
• MF: C₈H₁₂ClNO
• MW: 173.639981269836
• CID: 6460559
• PubChem ID: 17331106
• Update Time: 2025-05-20

N-[(furan-2-yl)methyl]cyclopropanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1158792-37-0
• EN300-7255503
• N-[(furan-2-yl)methyl]cyclopropanamine hydrochloride

• Inchi： 1S/C8H11NO.ClH/c1-2-8(10-5-1)6-9-7-3-4-7;/h1-2,5,7,9H,3-4,6H2;1H
• InChI Key： ZXLJHIDUIFSARL-UHFFFAOYSA-N
• SMILES： Cl.O1C=CC=C1CNC1CC1

Computed Properties

• Exact Mass: 173.0607417g/mol
• Monoisotopic Mass: 173.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 112
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 25.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on N-[(furan-2-yl)methyl]cyclopropanamine hydrochloride

N-[(furan-2-yl)methyl]cyclopropanamine hydrochloride: A Comprehensive Overview

N-[(furan-2-yl)methyl]cyclopropanamine hydrochloride, with the CAS number 1158792-37-0, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound has garnered attention due to its unique structural features and potential applications in drug development. The molecule combines a furan moiety with a cyclopropane ring, both of which are known for their ability to modulate biological pathways and enhance pharmacological activity.

The furan ring, characterized by its oxygen-containing heterocyclic structure, is a common feature in many bioactive compounds. Its presence in N-[(furan-2-yl)methyl]cyclopropanamine hydrochloride suggests potential interactions with biological targets such as enzymes and receptors. The cyclopropane ring, on the other hand, introduces rigidity to the molecule, which can influence its binding affinity and metabolic stability. This combination of structural elements makes N-[(furan-2-yl)methyl]cyclopropanamine hydrochloride a promising candidate for further investigation.

In recent years, there has been a growing interest in the development of novel compounds that incorporate both furan and cyclopropane moieties. These structural features have been shown to enhance the pharmacological properties of molecules, including improved solubility, better bioavailability, and increased target specificity. N-[(furan-2-yl)methyl]cyclopropanamine hydrochloride exemplifies this trend, as it combines these advantageous structural elements into a single entity.

One of the most compelling aspects of N-[(furan-2-yl)methyl]cyclopropanamine hydrochloride is its potential role in the treatment of various diseases. The compound has been investigated for its potential anti-inflammatory, analgesic, and neuroprotective effects. These properties are attributed to its ability to interact with multiple biological targets, including cytokine receptors and neurotransmitter systems. The presence of the furan moiety is particularly noteworthy, as it has been shown to modulate inflammatory pathways by inhibiting the production of pro-inflammatory cytokines.

The synthesis of N-[(furan-2-yl)methyl]cyclopropanamine hydrochloride involves several key steps that highlight the expertise required in pharmaceutical chemistry. The process typically begins with the preparation of a furan derivative, followed by the introduction of a cyclopropane ring through a series of reactions such as ring-closing metathesis or cyclopropanation. The final step involves the formation of the hydrochloride salt, which enhances the compound's stability and solubility.

Recent advancements in synthetic methodologies have allowed for more efficient and scalable production of N-[(furan-2-yl)methyl]cyclopropanamine hydrochloride. These improvements have enabled researchers to explore its pharmacological potential more thoroughly. For instance, high-throughput screening techniques have been employed to identify new derivatives with enhanced activity and reduced toxicity. Such efforts are crucial for optimizing drug candidates and bringing them closer to clinical application.

The pharmacological profile of N-[(furan-2-yl)methyl]cyclopropanamine hydrochloride is further supported by preclinical studies that have demonstrated its efficacy in animal models. These studies have shown that the compound can effectively reduce inflammation and pain without causing significant side effects. The mechanism of action appears to involve interactions with both central and peripheral nervous systems, making it a versatile therapeutic agent.

In addition to its therapeutic potential, N-[(furan-2-yl)methyl]cyclopropanamine hydrochloride also exhibits interesting chemical properties that make it valuable for research purposes. Its stability under various conditions allows for extensive structural modifications, enabling chemists to explore new derivatives with tailored pharmacological profiles. This flexibility is particularly important in drug discovery, where small changes in molecular structure can significantly impact biological activity.

The future of N-[(furan-2-yl)methyl]cyclopropanamine hydrochloride lies in continued research and development efforts aimed at expanding its therapeutic applications. Ongoing studies are exploring its potential use in treating neurological disorders, such as Alzheimer's disease and Parkinson's disease, where modulation of neurotransmitter systems is crucial. Additionally, the compound's anti-inflammatory properties make it a promising candidate for managing chronic inflammatory conditions like rheumatoid arthritis.

The integration of computational chemistry and machine learning techniques has also accelerated the discovery process for N-[(furan-2-yl)methyl]cyclopropanamine hydrochloride derivatives. These tools allow researchers to predict molecular properties and optimize drug candidates more efficiently than traditional methods alone. By leveraging these technologies, scientists can rapidly identify promising leads for further validation in preclinical studies.

In conclusion, N-[furan-₂-yl]-_{methylcyclopropanemine}^HCl, CAS no.1158792 -37 -0, represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising therapeutic applications. The combination of a furan moiety with a rigid cyclopropane ring provides multiple advantages in terms of pharmacological activity and chemical stability. As research continues to uncover new derivatives and applications, this compound is poised to play an important role in future drug development efforts.